6-Hydrazinyl-7,9-dihydro-8H-purin-8-one
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Description
6-Hydrazinyl-7,9-dihydro-8H-purin-8-one is a purine-derived compound characterized by a hydrazinyl (-NH-NH2) substitution at the C6 position and a ketone group at the C8 position of the bicyclic purine scaffold. This structure places it within a broader class of 7,9-dihydro-8H-purin-8-one derivatives, which are notable for their diverse pharmacological activities, including kinase inhibition, DNA repair modulation, and anticancer properties .
Properties
CAS No. |
61338-72-5 |
|---|---|
Molecular Formula |
C5H6N6O |
Molecular Weight |
166.14 g/mol |
IUPAC Name |
6-hydrazinyl-7,9-dihydropurin-8-one |
InChI |
InChI=1S/C5H6N6O/c6-11-4-2-3(7-1-8-4)10-5(12)9-2/h1H,6H2,(H3,7,8,9,10,11,12) |
InChI Key |
HPORAVJEJIPGIT-UHFFFAOYSA-N |
Canonical SMILES |
C1=NC2=C(C(=N1)NN)NC(=O)N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- typically involves the reaction of a purine derivative with hydrazine. One common method involves the reaction of 8H-purin-8-one with hydrazine hydrate under reflux conditions. The reaction is usually carried out in an ethanol solvent, and the product is isolated by filtration and recrystallization .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.
Chemical Reactions Analysis
Types of Reactions
8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can yield hydrazine derivatives.
Substitution: The hydrazinyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various hydrazinyl-substituted purines .
Scientific Research Applications
8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in oncology.
Industry: It may be used in the development of new materials with specific properties
Mechanism of Action
The mechanism of action of 8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- involves its interaction with specific molecular targets. In medicinal chemistry, it is believed to inhibit certain enzymes by binding to their active sites. This binding can disrupt the enzyme’s normal function, leading to therapeutic effects. The exact molecular pathways involved are still under investigation, but the compound’s structure suggests it may interact with nucleic acid-related enzymes .
Comparison with Similar Compounds
C6-Substituted Derivatives
Key Findings :
- Hydroxy and Amino Groups (e.g., 13a, 8-oxo-BAP): Enhance solubility and target engagement. The hydroxy group in 13a contributes to NMR-detectable hydrogen bonding (δ 10.41 ppm for OH) , while the benzylamino group in 8-oxo-BAP improves antisenescent activity by optimizing steric and electronic interactions .
- Hydrazone derivatives (e.g., 6a-i in ) exhibit stability in both ground and excited states, suggesting similar robustness for the hydrazinyl analog .
C9-Substituted Derivatives
Key Findings :
- Bulkier C9 Groups (e.g., AZD7648, Tirabrutinib): Improve target selectivity and pharmacokinetics. AZD7648’s tetrahydro-2H-pyran-4-yl group enhances DNA-PK binding affinity (Kd ~0.2 nM) , while Tirabrutinib’s pyrrolidinyl-butynoyl moiety optimizes blood-brain barrier penetration .
- Hydrazinyl vs. Larger C9 Groups : The absence of a bulky C9 substituent in 6-Hydrazinyl-7,9-dihydro-8H-purin-8-one may limit its tissue penetration but increase metabolic stability.
Pharmacological and ADMET Comparisons
Key Insights :
- Hydrazinyl vs. JAK3 Inhibitors: Derivatives like D1 (2-amino-7,9-dihydro-8H-purin-8-one with aromatic substitutions) exhibit strong JAK3 inhibition via covalent interactions with Cys909, suggesting that the hydrazinyl group could similarly target cysteine residues .
- TLR7 Agonists: GSK2245035 and DSR-6434 demonstrate that C6 alkoxy/aminoalkyl groups are critical for TLR7 activation, whereas hydrazinyl’s electron-donating properties might modulate receptor binding differently .
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